![molecular formula C13H14O4 B176395 6-Methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-YL)acetic acid CAS No. 17529-16-7](/img/structure/B176395.png)
6-Methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-YL)acetic acid
Overview
Description
Safety and Hazards
According to Sigma-Aldrich, the safety information for “6-Methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-YL)acetic acid” includes a GHS07 pictogram, a signal word of “Warning”, and hazard statements of H302 . Precautionary statements include P301 + P312 + P330 . It is classified as Acute Tox. 4 Oral for hazard classifications .
Properties
IUPAC Name |
2-(6-methoxy-1-oxo-3,4-dihydro-2H-naphthalen-2-yl)acetic acid | |
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InChI |
InChI=1S/C13H14O4/c1-17-10-4-5-11-8(6-10)2-3-9(13(11)16)7-12(14)15/h4-6,9H,2-3,7H2,1H3,(H,14,15) | |
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InChI Key |
SMXYHTZAHLNPIV-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1=CC2=C(C=C1)C(=O)C(CC2)CC(=O)O | |
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Molecular Formula |
C13H14O4 | |
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DSSTOX Substance ID |
DTXSID20544173 | |
Record name | (6-Methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid | |
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Molecular Weight |
234.25 g/mol | |
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CAS No. |
17529-16-7 | |
Record name | 1,2,3,4-Tetrahydro-6-methoxy-1-oxo-2-naphthaleneacetic acid | |
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Record name | (6-Methoxy-1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid | |
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A: Nolomirole is a drug that has been investigated for the treatment of heart failure. It acts as a dopamine D2 agonist and an α2-Adrenoceptor agonist. The synthesis of Nolomirole involves a multi-step process beginning with the acylation of (′)-6-(methylamino)-5,6,7,8--tetrahydronaphthalene-1,2-diol, also known as CHF-1024, with isobutyryl chloride in a tetrahydrofuran (THF) solution []. CHF-1024 itself can be synthesized through several different pathways, all of which are described in detail in the research paper. These pathways involve a variety of reactions including reductocondensation, condensation, cyclization, and demethylation reactions using a variety of reagents [].
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